N-Acetyl-4,4-dimethyl-1,2,3,4-tetrahydroquinoline
Catalog No.
S7704664
CAS No.
M.F
C13H17NO
M. Wt
203.28 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
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Product Name
N-Acetyl-4,4-dimethyl-1,2,3,4-tetrahydroquinoline
IUPAC Name
1-(4,4-dimethyl-2,3-dihydroquinolin-1-yl)ethanone
Molecular Formula
C13H17NO
Molecular Weight
203.28 g/mol
InChI
InChI=1S/C13H17NO/c1-10(15)14-9-8-13(2,3)11-6-4-5-7-12(11)14/h4-7H,8-9H2,1-3H3
InChI Key
TXSFXZWERZRCQK-UHFFFAOYSA-N
SMILES
CC(=O)N1CCC(C2=CC=CC=C21)(C)C
Canonical SMILES
CC(=O)N1CCC(C2=CC=CC=C21)(C)C
XLogP3
2.5
Hydrogen Bond Acceptor Count
1
Exact Mass
203.131014166 g/mol
Monoisotopic Mass
203.131014166 g/mol
Heavy Atom Count
15
Dates
Last modified: 02-18-2024
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